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Compound of Interest

Compound Name: Copper chlorophyllin B

Cat. No.: B15341036 Get Quote

A Comprehensive Technical Guide to Copper
Chlorophyllin B
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Copper Chlorophyllin B, focusing on its

chemical identity, relevant experimental protocols, and known biological activities. The

information is tailored for professionals in research and drug development.

Chemical Identification and Properties
Copper Chlorophyllin B is chemically known as Sodium Copper Chlorophyllin B. It is a

semi-synthetic derivative of chlorophyll b, where the central magnesium ion is replaced by a

copper atom, and the phytol tail has been removed, rendering the molecule water-soluble. This

modification significantly enhances its stability compared to natural chlorophyll.[1][2] The

primary active component is a copper complex of chlorin e6, which is derived from chlorophyll

b.

Table 1: Chemical Identifiers for Sodium Copper Chlorophyllin B
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Identifier Value Reference(s)

Chemical Name
Sodium Copper Chlorophyllin

B
[3]

CAS Number 28302-36-5 [3][4][5][6]

Molecular Formula C₃₄H₂₉CuN₄Na₃O₇ [3]

Molecular Weight 738.13 g/mol [3]

Synonyms

Trisodium(SP-4-2)-[(7S,8S)-3-

carboxy-5-(carboxymethyl)-13-

ethenyl-18-ethyl-17-formyl-7,8-

dihydro-2,8,12-trimethyl-

21H,23H-porphine-7-

propanoato(5-)-

κN21,κN22,κN23,κN24]-

cuprate(3-), Copper Chlorin e6

Trisodium Salt

[5][7][8][9]

Appearance Dark green to black powder [6]

Solubility Soluble in water [4][6]

Experimental Protocols
The synthesis of sodium copper chlorophyllin from a chlorophyll source, such as spinach or

silkworm excrement, generally involves two main steps: saponification and copper substitution.

[10][11][12]

Materials:

Chlorophyll paste (from plant extract)

Sodium hydroxide (NaOH) solution (e.g., 3.5%)

Copper sulfate (CuSO₄) solution

Acetone (for purification)
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Ethanol (for purification)

Protocol:

Saponification:

Mix the chlorophyll paste with a sodium hydroxide solution.

Heat the mixture at a controlled temperature (e.g., 55°C) with constant stirring for several

hours (e.g., 6 hours) to remove the phytol tail and magnesium ion.[10][11]

The pH is typically maintained in the alkaline range (e.g., pH 11.5 or 12-14).[12][13]

Copper Substitution:

After saponification, introduce an aqueous solution of copper sulfate to the mixture.

Maintain the reaction at a specific temperature (e.g., 50°C) with stirring to facilitate the

chelation of copper into the porphyrin ring.[10]

Purification:

The resulting sodium copper chlorophyllin can be purified through a series of steps

including centrifugation, filtration, and washing with solvents like acetone and ethanol to

remove impurities.[10][12]

The final product is then dried to obtain a powder.[12]

Experimental Workflow for Synthesis
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A generalized workflow for the synthesis of sodium copper chlorophyllin.
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This method is for the determination of chlorophyllin copper disodium and trisodium salts.[14]

Chromatographic Conditions:

Column: YMC Carotenoid C₃₀

Mobile Phase: Gradient elution with a mixture of:

A: Methanol-water-formic acid (90:10:0.1)

B: TBME-methanol-formic acid (100:10:0.1)

Detection: 405 nm

Sample Preparation:

The sample is mixed with an acetic acid-ammonium acetate buffer (pH 5.5).

Polyamide adsorbent is added, and the mixture is centrifuged.

The precipitate is desorbed with a NaOH/methanol solution.

The supernatant is evaporated, and the residue is reconstituted in the mobile phase for

injection.

Biological Activity and Signaling Pathways
Sodium Copper Chlorophyllin B has demonstrated several biological activities, including

antioxidant and anti-cancer effects.

The primary antioxidant mechanism of copper chlorophyllin is through the neutralization of

reactive oxygen species (ROS), thereby reducing oxidative stress and cellular damage.[2][15]

Antioxidant Action Pathway
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Mechanism of ROS neutralization by copper chlorophyllin.

Studies have shown that copper chlorophyllin can induce apoptosis (programmed cell death) in

cancer cells. In human breast cancer cells (MCF-7), this is associated with the deactivation of

the Extracellular signal-regulated kinases (ERK) pathway.[16]

Table 2: In Vitro Biological Activity of Copper Chlorophyllin

Activity Cell Line/Model Key Findings Reference(s)

Antiviral Influenza Virus, HIV IC₅₀: 50-100 μM [3]

Anti-proliferative
Human Breast Cancer

(MCF-7)

Deactivation of ERK,

depletion of Cyclin D1,

induction of apoptosis.

[16]

Anti-proliferative

Human Colorectal

Adenocarcinoma

(HT29)

Downregulation of

APC and β-catenin

gene expression.

[17]

Simplified Apoptosis Signaling Pathway in MCF-7 Cells
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Proposed mechanism of copper chlorophyllin-induced apoptosis in breast cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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